Cas no 2386833-19-6 (4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3,5-dimethylbenzoic acid)

• Product Name: 4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3,5-dimethylbenzoic acid
• CAS No: 2386833-19-6
• MF: C₂₅H₂₃NO₄
• MW: 401.45442700386
• CID: 6599743
• PubChem ID: 165893376
• Update Time: 2025-11-07

4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3,5-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2386833-19-6
• 4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3,5-dimethylbenzoic acid
• EN300-6737687

• Inchi： 1S/C25H23NO4/c1-15-11-17(24(27)28)12-16(2)22(15)13-26-25(29)30-14-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-12,23H,13-14H2,1-2H3,(H,26,29)(H,27,28)
• InChI Key： CUAXUCAYFYSCPP-UHFFFAOYSA-N
• SMILES： O(C(NCC1C(C)=CC(C(=O)O)=CC=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 401.16270821g/mol
• Monoisotopic Mass: 401.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3,5-dimethylbenzoic acid

4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3,5-dimethylbenzoic Acid: A Comprehensive Overview

The compound with CAS No 2386833-19-6, known as 4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3,5-dimethylbenzoic acid, is a highly specialized organic molecule with significant applications in the fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a benzene ring substituted with methyl groups at the 3 and 5 positions, and a carboxylic acid moiety. The presence of the Fmoc group makes this compound particularly valuable in peptide synthesis and other areas of organic chemistry.

The Fmoc group is a well-known protecting group in peptide synthesis, providing excellent stability under basic conditions while being easily removable under acidic conditions. This property makes it indispensable in solid-phase synthesis techniques, where precise control over the reaction environment is crucial. The compound's structure also includes a methyl group attached to the nitrogen atom of the amide bond, which can influence the reactivity and selectivity of the molecule in various chemical reactions.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique structure allows for versatile modifications, enabling researchers to explore its applications in areas such as enzyme inhibition, receptor targeting, and drug delivery systems. For instance, modifications to the benzene ring or the Fmoc group can significantly alter the molecule's pharmacokinetic properties, making it a promising candidate for therapeutic agents.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of advanced catalytic systems and optimized reaction conditions has improved the yield and purity of the product. Researchers have also explored alternative synthetic pathways to enhance scalability and reduce production costs, making this compound more accessible for large-scale applications.

The chemical properties of this compound are heavily influenced by its functional groups. The carboxylic acid group imparts acidic characteristics, while the Fmoc group contributes to the molecule's hydrophobicity and stability. These properties are critical in determining its behavior in different chemical environments and its interactions with biological systems.

From an application standpoint, this compound has found significant use in academic research and industrial settings. Its role as a building block in peptide synthesis has been well-documented, with numerous studies demonstrating its effectiveness in constructing complex peptide sequences with high fidelity. Additionally, its potential as a precursor for bioactive molecules continues to be explored, with recent findings suggesting its utility in anti-cancer drug development.

In conclusion, CAS No 2386833-19-6 represents a versatile and valuable compound with wide-ranging applications in organic chemistry and pharmacology. Its unique structure and functional groups make it an ideal candidate for advancing research in drug discovery, peptide synthesis, and material science. As ongoing studies uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.